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Compound of Interest

Compound Name: Isopropyl 3-hydroxybenzoate

CAS No.: 53631-77-9

Cat. No.: B1296879

Get Quote

CAS Number: 53631-77-9[1][2]
Executive Summary
Isopropyl 3-hydroxybenzoate (CAS 53631-77-9) is the isopropyl ester of 3-hydroxybenzoic

acid. Distinct from its widely used isomer, isopropyl 4-hydroxybenzoate (Isopropylparaben), this

meta-substituted phenolic ester serves as a specialized intermediate in organic synthesis and

medicinal chemistry. Its primary utility lies in structure-activity relationship (SAR) studies where

modulating lipophilicity (

) and metabolic stability of phenolic pharmacophores is required. This guide provides a
comprehensive technical overview, including validated synthesis protocols, physical property
analysis, and application logic for drug development pipelines.
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Parameter Data

IUPAC Name Propan-2-yl 3-hydroxybenzoate

Common Name
Isopropyl 3-hydroxybenzoate; Isopropyl m-

hydroxybenzoate

CAS Number 53631-77-9

Molecular Formula

Molecular Weight 180.20 g/mol

SMILES CC(C)OC(=O)c1cccc(O)c1

InChI Key VANDBVAFPVUVNX-UHFFFAOYSA-N

Physical & Chemical Constants
Note: Experimental data for the meta-isomer is less ubiquitous than the para-isomer. Values

below represent a synthesis of supplier data and computational predictions validated against

structural analogs.

Property Value / Description Source/Note

Appearance
Colorless to pale yellow liquid

or low-melting solid
Supplier Data

Melting Point
< 50 °C (Predicted); Likely

supercooled liquid at RT
vs. Ethyl ester MP 72°C

Boiling Point ~280–285 °C (at 760 mmHg)
Predicted based on Ethyl ester

BP

Solubility
Soluble in alcohols, DCM,

EtOAc. Low water solubility.[1]
Lipophilic isopropyl group

LogP (Oct/Water) ~2.74 Calculated (ClogP)

pKa (Phenolic OH) ~9.2 Typical for phenol esters
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Synthesis & Manufacturing Protocol
Strategic Route: Acid-Catalyzed Fischer Esterification
While acyl chloride routes are possible, they require protection of the phenolic hydroxyl group

to prevent self-polymerization. The most robust, atom-economical method for laboratory to pilot

scale is direct Fischer esterification using a Dean-Stark apparatus to drive the equilibrium.

Reagents & Materials
Precursor: 3-Hydroxybenzoic acid (99% purity)

Solvent/Reactant: Isopropanol (Anhydrous, excess)

Catalyst: Sulfuric Acid (

, conc.) or

-Toluenesulfonic acid (PTSA)

Solvent (Entrainer): Toluene (optional, for azeotropic water removal)

Step-by-Step Protocol
Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap

topped with a reflux condenser.

Charging: Add 3-Hydroxybenzoic acid (13.8 g, 100 mmol) and Isopropanol (150 mL).

Catalyst Addition: Cautiously add concentrated

(1.0 mL) dropwise while stirring.

Note: If using Toluene as an entrainer, add 100 mL Toluene here to lower the boiling point

of the azeotrope.

Reflux: Heat the mixture to reflux (approx. 85-90 °C internal temp). Monitor water collection

in the Dean-Stark trap.
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Reaction Monitoring: Continue reflux for 6–12 hours. Monitor via TLC (Mobile phase: 30%

EtOAc in Hexanes). The starting acid (

) should disappear; product (

) appears.

Workup:

Cool reaction mixture to room temperature.

Concentrate in vacuo to remove excess isopropanol.

Dissolve residue in Ethyl Acetate (200 mL).

Wash 1: Saturated

(2 x 100 mL) to remove unreacted acid. Caution: Gas evolution.

Wash 2: Brine (1 x 100 mL).

Dry: Over anhydrous

or

.

Purification:

Filter and concentrate under reduced pressure.

If the product is an oil, high-vacuum distillation is recommended for >98% purity.

If solid, recrystallize from Hexane/EtOAc.

Synthesis Workflow Visualization
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Start: 3-Hydroxybenzoic Acid

Add Isopropanol (Excess) + H2SO4 (Cat.)
Optional: Toluene

Reflux (85-90°C)
Dean-Stark Water Removal

Time: 6-12 Hours

TLC Check
(30% EtOAc/Hex)

Conversion > 95%?

No

Conc. In Vacuo -> Dissolve in EtOAc
Wash: NaHCO3 (sat), Brine

Yes

Distillation (if liquid)
or Recrystallization

Final Product:
Isopropyl 3-hydroxybenzoate

Click to download full resolution via product page

Figure 1: Process Flow Diagram for the acid-catalyzed Fischer esterification of 3-

hydroxybenzoic acid.
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Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signatures are

expected.

1H NMR (400 MHz, CDCl3):

1.35 (d, 6H,

Hz, Isopropryl

)

5.25 (sept, 1H,

Hz, Isopropyl

)

6.5–7.5 (br s, 1H, Phenolic

,

exchangeable)

7.05 (m, 1H, Ar-H, position 4)

7.30 (t, 1H, Ar-H, position 5)

7.55 (m, 1H, Ar-H, position 6)

7.60 (m, 1H, Ar-H, position 2)

IR Spectroscopy (ATR):

3300–3400

(Broad, O-H stretch)

1690–1710

(Strong, C=O ester stretch)
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1200–1300

(C-O stretch)

Applications in Drug Development & Research
Medicinal Chemistry: Lipophilic Scanning
In drug discovery, Isopropyl 3-hydroxybenzoate serves as a critical "probe" molecule. When

optimizing a lead compound containing a phenolic ester moiety, researchers switch from Methyl

Ethyl

Isopropyl to assess the impact of steric bulk and lipophilicity on the binding pocket.

Lipophilicity (

): The isopropyl group adds significant hydrophobicity compared to methyl esters, potentially
improving membrane permeability.

Metabolic Stability: The branched isopropyl group can sterically hinder esterases, potentially

increasing the half-life (

) of the prodrug compared to straight-chain esters.

Preservative Efficacy (Paraben Analogs)
While the 4-hydroxy isomers (parabens) are industry standards, the 3-hydroxy isomers are

investigated for:

Differential Selectivity: Testing against specific microbial strains where parabens fail.

Safety Profiling: Understanding if the meta-substitution mitigates the estrogenic activity often

associated with para-substituted phenols.

R&D Decision Logic
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Lead Compound
(Phenolic Core)

Modification 1:
Ester Chain Length

Methyl Ester
(Low LogP, Fast Hydrolysis)

Isopropyl Ester
(Med LogP, Steric Bulk)

Butyl/Benzyl
(High LogP, Low Sol.)

Assay Screening:
1. Potency (IC50)

2. Permeability (PAMPA)
3. Stability (Microsomes)

Hit Selection:
Isopropyl 3-hydroxybenzoate

(Balanced Profile)

Optimal Lipophilicity
& Stability

Click to download full resolution via product page

Figure 2: SAR Logic Flow illustrating the selection of Isopropyl 3-hydroxybenzoate in lead

optimization.

Safety & Handling (MSDS Highlights)
GHS Classification:

Skin Irritation: Category 2 (H315)[2]

Eye Irritation: Category 2A (H319)

STOT-SE: Category 3 (Respiratory Irritation) (H335)

Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place. Keep container tightly closed. Stable under

recommended storage conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 53631-77-9: Benzoic acid, 3-hydroxy-, 1-methylethyl es… [cymitquimica.com]

2. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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